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The table below summarizes the performance and cross-reactivity profiles of different immunoassays and

aptasensors for detecting Sulfaquinoxaline and other sulfonamides (SAs), based on the information from the

search results.

Assay Format /
Recognition
Element

Target Analyte(s)
Cross-Reactivity (CR)
Profile

Key Performance
Data (IC₅₀ or LOD)

Citation

Class-Selective
pAb (ELISA)

19 Sulfonamides
(Class-specific)

Recognizes 19 SAs with
IC₅₀ below 100 µg/L;

uniform affinity for SAs
with five- or six-membered

rings [1].

LOD for 5 key SAs:
1.00 - 6.10 µg/L;

Avg. recovery: 72.0-
107.5% [1].

[1]

Monoclonal
Antibody
(ELISA)

Nicarbazin

(Metabolite DNC)

No cross-reaction to six

other common anti-
coccidiosis drugs [2].

IC₅₀: 0.825 ng/mL;

Curve range: 0.3–
24.3 ng/mL;

Recovery: 74.4–
111.7% [2].

[2]

Fluorescence
Polarization

Sulfonamides &
Fluoroquinolones

Cross-reactivity is not
fixed; can be 5-fold lower
in assays with sensitive

IC₅₀: Varies with
assay conditions

[3]
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Assay Format /
Recognition
Element

Target Analyte(s)
Cross-Reactivity (CR)
Profile

Key Performance
Data (IC₅₀ or LOD)

Citation

Immunoassay
(FPIA)

detection (low reagent

concentrations) compared
to less sensitive formats

[3].

and reagent

concentrations [3].

Cross-Reactive
Aptamer
(Fluorescent
Aptasensor)

9 Sulfonamides Isolated aptamers (Sul-01,

Sul-02, etc.) show
excellent cross-reactivity

and specificity to multiple
SAs with minimal

interference from
enrofloxacin [4].

Used for a

ratiometric
fluorescent

aptasensor for 9
SAs [4].

[4]

SQX-Specific
Aptamer (Label-
free Aptasensor)

Sulfaquinoxaline
(SQX)

The aptamer SBA28-1
binds SQX with high

affinity and specificity [5].

LOD: 36.95 ng/mL;
Linear range: 40–

640 ng/mL;
Recovery in water:

90–109.9% [5].

[5]

Detailed Experimental Protocols

For researchers looking to implement or verify these methods, here are the key experimental protocols

described in the literature.

ELISA for Class-Selective Sulfonamide Detection

This protocol is based on the development of a polyclonal antibody (pAb) with broad specificity [1].

Immunogen Design and Antibody Production:
A novel hapten (SA10-X) was rationally designed to mimic the common structure of

sulfonamides, incorporating a methoxy group to better present both five- and six-membered
heterocyclic rings.

This hapten was conjugated to Bovine Serum Albumin (BSA) to create an immunogen.
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The immunogen was used to raise a polyclonal antibody in animals, which was then purified for

use in the ELISA [1].
ELISA Procedure:

Coating: The microplate is coated with a conjugate of the hapten and a carrier protein (different
from the one used for immunization).

Blocking: Skimmed milk is typically used as a blocking agent to prevent non-specific binding.
Competition: Simultaneously add the sample/analyte and the anti-SAs pAb to the well.

Sulfonamides in the sample compete with the plate-coated antigen for binding to the limited
number of antibody sites.

Washing: Remove unbound materials.
Detection: Add an enzyme-labeled secondary antibody (e.g., Horse Radish Peroxidase-anti-

species IgG) that binds to the captured pAb.
Signal Measurement: After adding a substrate, the enzymatic reaction produces a color

change. The signal is inversely proportional to the concentration of sulfonamides in the sample
[1].

Sample Preparation (for Milk):
Skimmed milk samples were simply diluted five-fold with a buffer before analysis,

demonstrating the method's simplicity for food safety screening [1].

Label-free Aptasensor for SQX Detection

This protocol details a colorimetric method using gold nanoparticles (AuNPs) and a specific aptamer [5].

Principle: The SQX-specific aptamer (SBA28-1) adsorbs onto the surface of AuNPs, enhancing their
peroxidase-like activity, which catalyzes the oxidation of TMB (colorless) to a blue product. When the

aptamer binds to its target SQX, it desorbs from the AuNPs, weakening their catalytic activity and
resulting in a lighter color [5].

Aptasensor Procedure:
Pre-incubation: Incubate 25 nM of the SBA28-1 aptamer with the sample or a series of SQX

standard solutions for 30 minutes at room temperature with shaking.
AuNP Addition: Add 50 µL of AuNP solution to the mixture and shake for another 30 minutes.

Colorimetric Reaction: Add TMB and H₂O₂ to the mixture. The reaction proceeds for 10
minutes.

Measurement: Measure the absorbance at 650 nm. The change in absorbance (ΔA₆₅₀ = A₀ -
Aₛₐₘₚₗₑ) is calculated and used to quantify SQX concentration [5].

Optimization:
Key parameters to optimize include the concentration of the aptamer (e.g., 10-30 nM) and the

pH of the reaction solution (e.g., pH 3.0-5.0) to achieve maximum sensitivity [5].
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Key Factors Influencing Cross-Reactivity

Understanding that cross-reactivity is not an immutable property of an antibody or aptamer is crucial for

assay design and data interpretation.

Key Finding

Cross-reactivity is not a fixed
property of antibodies

Assay Format & Sensitivity Reagent ConcentrationsKinetic vs. Equilibrium Mode

Lower CR
(More Specific)

 e.g., FPIA with
low reagent conc.

Higher CR
(More General)

 e.g., ELISA with
high reagent conc.

Low concentrations
of antibodies/markers

High concentrations
of antibodies/markersKinetic modeEquilibrium mode

Click to download full resolution via product page

This diagram illustrates a central concept confirmed by both mathematical modeling and experimental data:

the cross-reactivity of an immunoassay can be modulated by its operational conditions, even when using the

same antibodies [3]. Assays requiring high concentrations of reagents tend to be less specific.
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cross-reactivity-in-immunoassays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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